Cas no 6409-48-9 (2,5-Diamino-1,3-benzenedisulfonic Acid)

• Product name: 2,5-Diamino-1,3-benzenedisulfonic Acid
• CAS No: 6409-48-9
• MF: C₆H₈N₂O₆S₂
• MW: 268.26752
• CID: 46749
• PubChem ID: 15249343

2,5-Diamino-1,3-benzenedisulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminobenzene-1,3-disulfonic acid
• 2,5-DIAMINO-1,3-BENZENEDISULFONIC ACID
• P-PHENYLENE DIAMINE-2,6-DISULFONIC ACID
• 1,4-diamino-2,6-disulfobenzene
• 1,4-diaminobenzene-2,6-disulphonic acid
• 1,4-phenylenediamine-2,6-disulphonic acid
• 2,5-diamino-benzene-1,3-disulfonic acid
• 2,5-diaminobenzene-1,3-disulphonic acid
• 2,5-Diamino-benzol-1,3-disulfonsaeure
• Phenylendiamin-(1.4)-disulfonsaeure-(2.6)
• 6409-48-9
• 2,5-bis(azanyl)benzene-1,3-disulfonic acid
• A834638
• SCHEMBL1270607
• p-Phenylenediamine-2,6-disulfonic acid
• DTXSID00570455
• AKOS015891341
• FT-0636139
• 2,5-diaminobenzene-1,3-disulfonicacid
• DB-054607
• 2,5-Diamino-1,3-benzenedisulfonic Acid

• MDL： MFCD06200774
• Inchi： InChI=1S/C6H8N2O6S2/c7-3-1-4(15(9,10)11)6(8)5(2-3)16(12,13)14/h1-2H,7-8H2,(H,9,10,11)(H,12,13,14)
• InChI Key： QGNJPFLIBOTDKU-UHFFFAOYSA-N
• SMILES： O=S(C1=CC(N)=CC(S(=O)(O)=O)=C1N)(O)=O

Computed Properties

• Exact Mass: 267.98200
• Monoisotopic Mass: 267.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 178A^2
• Surface Charge: 0

Experimental Properties

• Density: 1.922
• Refractive Index: 1.713
• PSA: 177.54000
• LogP: 2.66840

2,5-Diamino-1,3-benzenedisulfonic Acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37
• RTECS：BZ8225000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22; R38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2,5-Diamino-1,3-benzenedisulfonic Acid

2,5-Diamino-1,3-benzenedisulfonic Acid: A Comprehensive Overview

The compound with CAS No. 6409-48-9, commonly known as 2,5-Diamino-1,3-benzenedisulfonic Acid, is a versatile and significant molecule in the field of organic chemistry. This compound is a derivative of benzene, with two amino groups (-NH₂) attached at the 2 and 5 positions and two sulfonic acid groups (-SO₃H) at the 1 and 3 positions. Its structure makes it highly functionalized, which contributes to its wide range of applications in various industries.

2,5-Diamino-1,3-benzenedisulfonic Acid is extensively used in the production of dyes, particularly in the synthesis of azo dyes. The presence of amino groups allows for the formation of azo bonds (-N=N-) with diazonium salts, which are crucial in dyeing processes. This compound serves as an important intermediate in the textile industry due to its ability to form stable azo compounds with a wide range of colors.

Recent studies have highlighted the potential of 2,5-Diamino-1,3-benzenedisulfonic Acid in biomedical applications. Researchers have explored its use as a precursor for synthesizing bioactive molecules, including antibiotics and anticancer agents. The sulfonic acid groups provide hydrophilic properties, making this compound suitable for drug delivery systems and as a building block for more complex pharmaceutical compounds.

In addition to its industrial and biomedical applications, 2,5-Diamino-1,3-benzenedisulfonic Acid has shown promise in environmental chemistry. Its ability to act as a chelating agent has been investigated for heavy metal removal from industrial wastewater. The sulfonic acid groups can coordinate with metal ions, forming stable complexes that can be easily precipitated or filtered out. This application aligns with the growing need for sustainable and efficient methods to address environmental pollution.

The synthesis of 2,5-Diamino-1,3-benzenedisulfonic Acid involves multiple steps and requires precise control over reaction conditions. Traditional methods include sulfonation of benzene derivatives followed by amination. However, recent advancements have focused on developing greener synthesis routes that minimize the use of hazardous reagents and reduce environmental impact. For instance, microwave-assisted synthesis has been explored to enhance reaction efficiency and reduce reaction time.

The physical properties of 2,5-Diamino-1,3-benzenedisulfonic Acid are also noteworthy. It is a white crystalline solid with a melting point around 280°C (536°F). The compound is highly soluble in water due to the ionizable sulfonic acid groups, making it suitable for aqueous-based applications. Its solubility also facilitates its use in various chemical reactions where aqueous media are preferred.

From an analytical standpoint, 2,5-Diamino-1,3-benzenedisulfonic Acid can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR) spectroscopy. These methods help confirm its structure and purity. Additionally, mass spectrometry has been employed to study its fragmentation patterns during ionization processes.

In terms of safety considerations, 2,5-Diamino-1,3-benzenedisulfonic Acid is generally considered non-toxic under normal handling conditions. However, like many chemical compounds, it should be handled with care to avoid prolonged exposure or ingestion. Proper personal protective equipment (PPE) should be used during handling and storage to ensure safety.

The demand for 2,5-Diamino-1,3-benzenedisulfonic Acid continues to grow due to its diverse applications across multiple industries. As research into its properties and potential uses expands further innovations are expected in fields ranging from materials science to pharmacology.